Cas no 90016-05-0 (2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester)

2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester structure
90016-05-0 structure
Product name:2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester
CAS No:90016-05-0
MF:C21H20O3
MW:320.381706237793
CID:796442
PubChem ID:71430687

2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester
    • ethyl 6-oxo-2,4-diphenylcyclohex-2-ene-1-carboxylate
    • DTXSID00849299
    • 90016-05-0
    • Ethyl 2~5~-oxo-2~1~,2~4~,2~5~,2~6~-tetrahydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~4~-carboxylate
    • Inchi: InChI=1S/C21H20O3/c1-2-24-21(23)20-18(16-11-7-4-8-12-16)13-17(14-19(20)22)15-9-5-3-6-10-15/h3-13,17,20H,2,14H2,1H3
    • InChI Key: LVGHWIGMDNMRLB-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1C(=O)CC(C=C1C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 320.14124450g/mol
  • Monoisotopic Mass: 320.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 3.9

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